Cas no 1805365-50-7 (4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride
• CAS No: 1805365-50-7
• MF: C₆H₂BrClF₃NO₂S
• MW: 324.502789020538
• CID: 4860070
• Update Time: 2025-06-10

4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2BrClF3NO2S/c7-4-2(15(8,13)14)1-12-6(11)3(4)5(9)10/h1,5H
• InChI Key： RQZWVZRVFLCVQC-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(N=CC=1S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride

Introduction to 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride (CAS No. 1805365-50-7)

4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride, identified by the CAS number 1805365-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their diverse biological activities and utility in synthetic chemistry. The presence of multiple fluorine atoms and a bromine substituent, along with the sulfonyl chloride functional group, makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The structure of 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride features a pyridine core that is modified with bromine, difluoromethyl, and fluoro substituents at the 4-, 3-, and 2-positions, respectively. The sulfonyl chloride group at the 5-position enhances its reactivity, particularly in nucleophilic substitution reactions, which are crucial for constructing more complex molecular architectures. This reactivity has made it a valuable building block in medicinal chemistry, enabling the rapid assembly of novel compounds for drug discovery.

In recent years, there has been a growing interest in halogenated pyridines due to their ability to modulate biological pathways effectively. The fluorine atoms in 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride contribute to metabolic stability and binding affinity, while the bromine atom provides a handle for further functionalization. These properties have been leveraged in the development of small-molecule inhibitors targeting various diseases, including cancer and infectious disorders.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have utilized 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride as a key intermediate to develop novel kinase inhibitors with improved selectivity and potency. For instance, recent studies have demonstrated its utility in generating inhibitors that target specific tyrosine kinases, which are critical for cancer progression.

The sulfonyl chloride moiety in 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride also facilitates the formation of amide and urea bonds, which are essential for constructing biologically active molecules. This property has been exploited in the development of antiviral agents, where sulfonyl chlorides serve as intermediates in the synthesis of protease inhibitors. The ability to introduce diverse functional groups via nucleophilic aromatic substitution reactions makes this compound an indispensable tool in synthetic organic chemistry.

Advances in computational chemistry have further enhanced the utility of 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride. Molecular modeling studies have revealed that modifications at the 3- and 5-positions can significantly influence binding interactions with biological targets. These insights have guided researchers in designing derivatives with enhanced pharmacological properties. For example, computational screening has identified structural motifs within this compound that improve binding affinity to certain protein targets, paving the way for more effective drug candidates.

The agrochemical sector has also benefited from the versatility of 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride. Pyridine derivatives are well-known for their role as intermediates in the synthesis of herbicides and pesticides. The unique combination of substituents in this compound allows for the development of agrochemicals with improved efficacy and environmental compatibility. Recent research has highlighted its use in creating novel herbicides that target specific weed species while minimizing harm to crops.

In conclusion, 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride (CAS No. 1805365-50-7) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its structural features enable diverse chemical transformations, making it a valuable intermediate in drug discovery and agricultural science. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to remain at the forefront of molecular innovation.